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Introduction
Dimethomorph is a systemic fungicide highly effective against oomycete pathogens, a group

of destructive plant pathogens that includes notorious species like Phytophthora infestans (late

blight of potato and tomato) and Plasmopara viticola (downy mildew of grapevine).[1][2] Its

mode of action involves the disruption of the pathogen's cell wall formation, a mechanism

distinct from many other fungicides.[2] Specifically, Dimethomorph is a carboxylic acid amide

(CAA) fungicide that inhibits cellulose biosynthesis by targeting the CesA3 enzyme, which is

crucial for cell wall production in oomycetes.[3] This targeted action makes it a valuable tool in

disease management strategies.

The half-maximal effective concentration (EC50) is a critical parameter for evaluating the

efficacy of a fungicide. It represents the concentration of the compound that inhibits 50% of the

pathogen's growth under in vitro conditions. This document provides detailed protocols for

determining the EC50 value of Dimethomorph against oomycete pathogens using the widely

accepted amended agar medium (AAM) assay, also known as the radial growth inhibition

assay.
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The following table summarizes reported EC50 values for Dimethomorph against various

oomycete species, providing a comparative overview of its in vitro efficacy.

Oomycete Species Host Plant(s) EC50 Value (µg/mL) Reference(s)

Phytophthora

infestans
Potato, Tomato ~0.22 (hyphal growth) [4]

Phytophthora nagaii Chrysanthemum 0.6478 - 0.7202 [5]

Phytophthora

tentaculata
Various ornamentals 0.49248 - 0.63706 [5]

Phytophthora

cactorum
Strawberry, Apple

Resistance has been

documented
[6]

Experimental Protocols
Protocol 1: Amended Agar Medium (AAM) Assay for
Mycelial Growth Inhibition
This protocol details the standard method for determining the EC50 value of Dimethomorph
by measuring the inhibition of mycelial radial growth on a fungicide-amended agar medium.

Materials:

Pure culture of the target oomycete pathogen (e.g., Phytophthora infestans)

Appropriate culture medium (e.g., V8 juice agar, rye B agar, or potato dextrose agar)[7][8]

Technical grade Dimethomorph

Sterile distilled water

Solvent for Dimethomorph (e.g., dimethyl sulfoxide - DMSO)

Sterile Petri dishes (90 mm diameter)

Sterile cork borer (5-7 mm diameter)
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Incubator set to the optimal growth temperature for the target oomycete (e.g., 18-22°C for P.

infestans)

Ruler or digital calipers

Parafilm

Procedure:

Preparation of Fungicide Stock Solution:

Prepare a stock solution of Dimethomorph (e.g., 10 mg/mL) by dissolving the technical

grade compound in a minimal amount of a suitable solvent like DMSO.

Perform serial dilutions of the stock solution with sterile distilled water to obtain a range of

working solutions. The final concentrations in the agar should bracket the expected EC50

value. A common range to test for Dimethomorph is 0, 0.01, 0.1, 1.0, and 10.0 µg/mL.[4]

Preparation of Amended Agar Medium:

Prepare the desired agar medium according to the manufacturer's instructions and

sterilize by autoclaving.

Cool the molten agar in a water bath to 45-50°C.

Add the appropriate volume of the Dimethomorph working solutions to the molten agar to

achieve the desired final concentrations. Ensure thorough mixing.

For the control plates, add an equivalent volume of the solvent used for the stock solution

(e.g., DMSO) to the agar.

Pour approximately 20 mL of the amended or control agar into each sterile Petri dish and

allow it to solidify.

Inoculation:

From the margin of an actively growing, young (3-5 days old) culture of the oomycete, cut

mycelial plugs using a sterile cork borer.
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Place a single mycelial plug, mycelium-side down, in the center of each amended and

control agar plate.

Incubation:

Seal the Petri dishes with Parafilm.

Incubate the plates in the dark at the optimal growth temperature for the specific

oomycete.

Data Collection:

After a defined incubation period (e.g., 5-7 days), when the mycelial growth in the control

plates has reached a significant diameter (e.g., 60-70 mm), measure the colony diameter.

For each plate, measure the diameter of the fungal colony along two perpendicular axes

and calculate the mean diameter.

Subtract the diameter of the initial mycelial plug from each measurement to obtain the net

radial growth.

Protocol 2: Data Analysis and EC50 Calculation
This protocol describes the steps to analyze the radial growth data and calculate the EC50

value.

Procedure:

Calculate Percent Inhibition:

For each Dimethomorph concentration, calculate the percentage of mycelial growth

inhibition using the following formula: Inhibition (%) = [(C - T) / C] * 100 Where:

C is the mean radial growth (in mm) of the control colonies.

T is the mean radial growth (in mm) of the colonies at a given Dimethomorph
concentration.
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Dose-Response Curve and EC50 Determination:

Plot the percent inhibition against the logarithm of the Dimethomorph concentration.

Use a statistical software package (e.g., GraphPad Prism, R with the 'drc' package, or

other specialized software) to perform a non-linear regression analysis on the dose-

response data.[9][10][11]

Fit the data to a four-parameter logistic model (or a similar sigmoidal dose-response

model).[4]

The software will calculate the EC50 value, which is the concentration of Dimethomorph
that causes 50% inhibition of mycelial growth.
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Caption: Experimental workflow for the Amended Agar Medium (AAM) assay.
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Caption: Dimethomorph's mode of action on the oomycete cell wall biosynthesis pathway.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethomorph-ec50-values]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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